22-Dehydroclerosteryl acetate
22-Dehydroclerosteryl acetate
Brand Name:
Vulcanchem
CAS No.:
28594-00-5
VCID:
VC0198781
InChI:
InChI=1S/C31H48O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h9-11,21,23,25-29H,2,8,12-19H2,1,3-7H3/b10-9+/t21-,23+,25+,26+,27-,28+,29+,30+,31-/m1/s1
SMILES:
CCC(C=CC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C)C(=C)C
Molecular Formula:
C31H48O2
Molecular Weight:
22-Dehydroclerosteryl acetate
CAS No.: 28594-00-5
Reference Standards
VCID: VC0198781
Molecular Formula: C31H48O2
Molecular Weight:
CAS No. | 28594-00-5 |
---|---|
Product Name | 22-Dehydroclerosteryl acetate |
Molecular Formula | C31H48O2 |
IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-17-[(2R,3E,5S)-5-ethyl-6-methylhepta-3,6-dien-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
Standard InChI | InChI=1S/C31H48O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h9-11,21,23,25-29H,2,8,12-19H2,1,3-7H3/b10-9+/t21-,23+,25+,26+,27-,28+,29+,30+,31-/m1/s1 |
SMILES | CCC(C=CC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C)C(=C)C |
Appearance | Powder |
PubChem Compound | 13988623 |
Last Modified | Nov 17 2021 |
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